Cas no 2034273-15-7 (1,6-dimethyl-4-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]oxypyridin-2-one)

• Product Name: 1,6-dimethyl-4-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]oxypyridin-2-one
• CAS No: 2034273-15-7
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 5376473
• Update Time: 2025-07-23

1,6-dimethyl-4-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]oxypyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1,6-dimethyl-4-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]oxypyridin-2-one

• Inchi： 1S/C17H19N3O3S/c1-11-7-12(8-15(21)19(11)2)23-13-9-20(10-13)17(22)14-5-4-6-18-16(14)24-3/h4-8,13H,9-10H2,1-3H3
• InChI Key： CMKKNLIGSHMUMC-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=CC(OC2CN(C(C3=CC=CN=C3SC)=O)C2)=C1

Additional information on 1,6-dimethyl-4-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]oxypyridin-2-one

Comprehensive Overview of 1,6-dimethyl-4-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]oxypyridin-2-one (CAS No. 2034273-15-7)

The compound 1,6-dimethyl-4-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]oxypyridin-2-one, with the CAS No. 2034273-15-7, represents a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyridin-2-one core and azetidin-3-yl moiety, make it a promising candidate for drug discovery and development. This article delves into its chemical properties, potential applications, and relevance to current scientific trends, addressing common queries such as "What are the uses of 1,6-dimethyl-4-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]oxypyridin-2-one?" and "How is CAS 2034273-15-7 synthesized?".

From a structural perspective, 1,6-dimethyl-4-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]oxypyridin-2-one combines multiple pharmacophoric elements. The pyridin-2-one scaffold is known for its bioisosteric properties, often mimicking aromatic rings in drug-receptor interactions. Meanwhile, the azetidin-3-yl group introduces conformational rigidity, which can enhance binding affinity and metabolic stability. The methylsulfanyl substituent further modulates electronic properties, influencing solubility and bioavailability. Researchers exploring "heterocyclic compounds in drug design" or "small molecule modulators for kinase inhibition" will find this compound particularly intriguing.

In the context of modern drug discovery, CAS 2034273-15-7 aligns with the growing demand for targeted therapies and precision medicine. Its structural complexity allows for potential interactions with enzymes or receptors involved in inflammatory pathways, making it a subject of interest for autoimmune disease research. Recent publications have highlighted analogs of this compound in studies related to "JAK-STAT signaling inhibition" and "allosteric modulator development," addressing frequent search queries like "Can pyridin-2-one derivatives treat chronic inflammation?".

Synthetic routes to 1,6-dimethyl-4-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]oxypyridin-2-one typically involve multi-step protocols, including amide coupling between the azetidine and pyridine-3-carboxylic acid derivatives, followed by O-alkylation of the pyridinone core. These methods resonate with industrial trends toward "green chemistry optimization" and "flow synthesis techniques," topics frequently searched by organic chemists. Analytical characterization via NMR, HPLC, and mass spectrometry confirms the compound's high purity, a critical factor for preclinical studies.

The agrochemical sector also shows interest in CAS 2034273-15-7 due to its potential as a plant growth regulator or pesticide intermediate. Its methylsulfanyl group may contribute to herbicidal activity, aligning with searches for "eco-friendly crop protection agents." Regulatory assessments confirm its compliance with major chemical inventories (e.g., TSCA, REACH), addressing concerns about "chemical safety in agriculture."

Future research directions for 1,6-dimethyl-4-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]oxypyridin-2-one may explore its structure-activity relationships (SAR) through systematic derivatization. Computational modeling studies, such as "molecular docking" or "QSAR analysis," could further elucidate its therapeutic potential. As the scientific community prioritizes "fragment-based drug discovery" and "AI-assisted molecular design," this compound serves as a valuable case study.

In conclusion, CAS 2034273-15-7 exemplifies the convergence of medicinal chemistry and materials science, offering multifaceted applications. Its relevance to trending topics like "drug repurposing" and "sustainable synthesis" ensures continued interest from both academic and industrial researchers. By addressing key search terms such as "biological activity of pyridin-2-one derivatives" and "azetidine-containing bioactive molecules," this overview bridges scientific rigor with accessible knowledge dissemination.